2-(3'-(3,5-dimethylphenyl)-2,4'-dioxospiro[indoline-3,2'-thiazolidin]-1-yl)-N-(o-tolyl)acetamide

• IUPAC Name: 2-[3-(3,5-dimethylphenyl)-2',4-dioxospiro[1,3-thiazolidine-2,3'-indole]-1'-yl]-N-(2-methylphenyl)acetamide
• InChI: InChI=1S/C27H25N3O3S/c1-17-12-18(2)14-20(13-17)30-25(32)16-34-27(30)21-9-5-7-11-23(21)29(26(27)33)15-24(31)28-22-10-6-4-8-19(22)3/h4-14H,15-16H2,1-3H3,(H,28,31)
• InChI Key: COHTWXFTOZMTMU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC(=O)CN2C3=CC=CC=C3C4(C2=O)N(C(=O)CS4)C5=CC(=CC(=C5)C)C
• Molecular Formula: C27H25N3O3S
• Molecular Weight: 471.6 g/mol
• CAS No.: 894559-55-8

Description

2-(3'-(3,5-dimethylphenyl)-2,4'-dioxospiro[indoline-3,2'-thiazolidin]-1-yl)-N-(o-tolyl)acetamide is a useful research compound. Its molecular formula is C27H25N3O3S and its molecular weight is 471.58. The purity is usually 95%.
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Scientific Research Applications

Antibacterial Activity

• A study by (Borad et al., 2015) showed the synthesis of similar compounds with notable antibacterial properties. These novel heterocycles exhibited a broad spectrum of activity against various bacteria.

Anti-inflammatory Properties

• Research by (Ma et al., 2011) on thiazolidine-2,4-dione derivatives demonstrated their effectiveness in inhibiting nitric oxide synthase activity and prostaglandin E2 production, indicating potential anti-inflammatory applications.

Cytotoxicity and Cancer Research

• A study by (Novotortsev et al., 2021) discussed the synthesis of selenium-containing dispiro indolinones, showing considerable in vitro cytotoxicity against cancer cell lines.
• Additionally, (Rajopadhye & Popp, 1987) identified compounds with antileukemic activity in similar research on spiro[indoline-3,2′-thiazolidine]-2,4′-diones.

Antioxidant and Antimicrobial Properties

• Compounds synthesized from thiazolidinone and azetidinone encompassing indolylthienopyrimidines exhibited antioxidant and antimicrobial activities, as found by (Saundane et al., 2012).

Antileukemic Activity

• Studies by (Ladurée et al., 1989) on derivatives of 5-thienyl- or 5-(2-furyl)-2,3-dihydro-6,7-bis(hydroxymethyl)-1H-pyrrolizine bis(alkylcarbamates) revealed significant antileukemic activity.

IDO1 Inhibitors in Cancer Immunotherapy

• Research on indoleamine 2,3-dioxygenase (IDO1) inhibitors, which include similar compounds, suggested their potential use in cancer immunotherapy (Peng et al., 2020).